p-phenetidine citrate

Specification

• CAS No.: 126-43-2
• Molecular Formula: C14H19NO8
• Molecular Weight: 0

Introduction

Chemical Identity and Basic Properties

P-phenetidine citrate (CAS Number: 126-43-2) is the citrate salt of p-phenetidine (4-ethoxyaniline). This chemical has a molecular formula of C14H19NO8 and a molecular weight of 329.15 g/mol. The structure consists of p-phenetidine combined with citric acid, forming a salt that modifies the physical properties of the parent compound. The basic structure incorporates an aromatic ring with an amino group (-NH2) and an ethoxy group (-OCH2CH3) in the para position, bonded with the citrate moiety.

While specific physicochemical data for p-phenetidine citrate is limited in the literature, we can examine it in relation to its parent compound. The free base p-phenetidine has a melting point of approximately 3°C and a boiling point between 253-255°C. The addition of the citrate group typically enhances water solubility and stability compared to the free base form.

Table 1: Physical and Chemical Properties of P-Phenetidine Citrate

Property	Value
CAS Number	126-43-2
Molecular Formula	C14H19NO8
Molecular Weight	329.15 g/mol
Melting Point	Not specified in literature
Boiling Point	Not specified in literature

Related Compounds and Structural Relationships

P-phenetidine citrate belongs to a family of compounds derived from p-phenetidine. The parent compound (CAS: 156-43-4) serves as an important intermediate in organic synthesis. Another significant relative is p-phenetidine hydrochloride (CAS: 637-56-9), which has a molecular weight of 173.64 g/mol and a boiling point of 254°C at 760 mmHg.

The structural relationships between these compounds are important for understanding their relative chemical behaviors. While the hydrochloride salt (with molecular formula C8H12ClNO) provides a simpler acid-base interaction, the citrate form offers a more complex coordination chemistry due to the multiple functional groups present in citric acid. This complexity may contribute to different solubility profiles and stability characteristics.

The parent compound p-phenetidine contains the basic structure found in several pharmaceutically important molecules, including phenacetin (acetophenetidin), which was once a widely used analgesic drug. Understanding these structural relationships provides context for the potential applications of p-phenetidine citrate.

Pharmacological Activity

While direct pharmacological data specific to p-phenetidine citrate is limited, significant research has been conducted on the pharmacological properties of p-phenetidine itself, providing insights into the potential activities of its citrate salt.

P-phenetidine demonstrates potent inhibition of cyclooxygenase (COX) enzymes, which are primary targets for anti-inflammatory and analgesic drugs. Research indicates that p-phenetidine is a particularly potent inhibitor of prostaglandin synthesis, showing activity at nanomolar concentrations. Notably, it exhibits some preference for COX-2 inhibition over COX-1.

When compared to established non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin, p-phenetidine demonstrates more potent inhibition of both thromboxane B2 (TxB2) production and prostaglandin E2 (PGE2) synthesis. These activities respectively serve as markers for COX-1 and COX-2 activity. At higher micromolar concentrations, p-phenetidine also reduces COX-2 expression in neutrophils.

Applications and Research Significance

The parent compound, p-phenetidine, has historically served as an intermediate in the synthesis of pharmaceutical compounds, particularly analgesics. The citrate salt might offer advantages in certain synthetic pathways where its solubility, stability, or reactivity characteristics provide benefits over the free base or other salt forms.

In research contexts, p-phenetidine citrate may serve as a useful tool for investigating structure-activity relationships in COX inhibition and related pharmacological mechanisms. Its potent effects on prostanoid synthesis at nanomolar concentrations make it potentially valuable for comparative studies with other COX inhibitors.